Cas no 29873-50-5 (Androstan-3-one,17-hydroxy-, (17b)-(9CI))

Androstan-3-one,17-hydroxy-, (17b)-(9CI) structure
29873-50-5 structure
Product Name:Androstan-3-one,17-hydroxy-, (17b)-(9CI)
CAS No:29873-50-5
MF:C19H30O2
MW:290.440306186676
CID:274774
PubChem ID:147320
Update Time:2025-04-19

Androstan-3-one,17-hydroxy-, (17b)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Androstan-3-one,17-hydroxy-, (17b)-(9CI)
    • 17b-Hydroxyandrost-3-one
    • Androstan-3-one,17b-hydroxy- (8CI)
    • Androstan-3-one, 17-hydroxy-, (17beta)-
    • A0462
    • 841B5D46-708A-4CB5-96AE-409622F2F10C
    • (17beta)-17-Hydroxyandrostan-3-one
    • SCHEMBL27379
    • 29873-50-5
    • Etiocholan-17beta-ol-3-one
    • Androstan-3-one, 17.beta.-hydroxy-
    • CHEBI:85278
    • 17beta-hydroxyandrostanone
    • NVKAWKQGWWIWPM-QHDNXLQLSA-N
    • 17.beta.-Hydroxyandrostan-3-one
    • Q27158453
    • 17-beta-hydroxyandrostan-3-one
    • Inchi: 1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12,14-17,21H,3-11H2,1-2H3/t12?,14-,15-,16-,17-,18-,19-/m0/s1
    • InChI Key: NVKAWKQGWWIWPM-QHDNXLQLSA-N
    • SMILES: O[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(CC3CC[C@H]12)=O

Computed Properties

  • Exact Mass: 290.224580195g/mol
  • Monoisotopic Mass: 290.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3Ų
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